
n-Heptyl β-D-thioglucoside research challenges

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Heptyl 1-thiohexopyranoside

CAS No.: 85618-20-8

Cat. No.: S591824

Get Quote

Fundamental Properties & Handling

This section covers the basic chemical and physical characteristics of n-Heptyl β-D-thioglucoside, which are

foundational for its use in experiments.

Property Specification

Chemical Name n-Heptyl β-D-thioglucopyranoside [1]

CAS Number 85618-20-8 [1] [2] [3]

Molecular Formula C₁₃H₂₆O₅S [1] [2] [3]

Molecular Weight 294.41 g/mol [1] [2]

Critical Micelle
Concentration (CMC)

30 mM [1] [2]

Appearance White powder or waxy solid [1] [2]

Solubility in Water Soluble, forms clear and colorless solutions at low temperatures (e.g.,
4°C) [1]. Also highly soluble in methanol (100 mg/mL) [2].

Storage Condition 0-5°C [1] or -20°C [2]
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Property Specification

Key Stability Feature Resistant to degradation by β-glycosidase enzymes [1]

Troubleshooting Common Experimental Issues

Here are solutions to frequently encountered problems when working with n-Heptyl β-D-thioglucoside.

Problem Possible Cause Solution

Low Protein Solubilization Detergent concentration
below CMC [1]

Ensure working concentration is
significantly above 30 mM (e.g., 1.5-2x

CMC). Confirm solution is clear, indicating
micelle formation.

Protein
Inactivation/Denaturation

Harsh detergent
interaction or unsuitable

chemical environment

Verify this detergent is appropriate for
your protein. n-Heptyl β-D-thioglucoside is

known for being mild and non-denaturing
[1].

Detergent Precipitation Solution temperature
too low or high

concentration

This detergent is soluble at 4°C [1]. Gently
warm the solution and mix to re-dissolve.

For stock solutions, ensure it is prepared
correctly.

Interference in Ion Exchange
Chromatography

Use of an ionic
detergent

n-Heptyl β-D-thioglucoside is non-ionic
and generally will not interfere with ion

exchange chromatography [1].

High UV Background Impurities in detergent

batch

Check the absorbance specification of

your product lot. High-purity grade (≥99%)
should have low absorbance, e.g., ≤0.040

at 400 nm [1].

Experimental Protocols & Applications
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This section provides a methodology for a key application: solubilizing membrane proteins, as demonstrated

in published research.

Workflow: Membrane Protein Solubilization for Structural Studies

The following diagram outlines the general workflow for using n-Heptyl β-D-thioglucoside to solubilize and

study membrane proteins.

Start: Membrane Preparation

Solubilize with n-Heptyl β-D-thioglucoside
(Concentration > CMC, 4°C)

Centrifuge to Remove
Insoluble Material

Collect Supernatant
(Solubilized Protein)

Proceed to Purification
(e.g., Chromatography)

Structural & Functional Analysis
(e.g., Crystallography, Activity Assays)

Click to download full resolution via product page

Detailed Protocol: Solubilization of Membrane Proteins

This protocol is adapted from general practices and specific research using thioglucoside detergents [1] [4].
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Preparation of Detergent Stock Solution:

Weigh out n-Heptyl β-D-thioglucoside powder. Prepare a concentrated stock solution (e.g., 100-
200 mM) in an appropriate buffer or water.

Confirm the solution is clear and colorless. If needed, gently vortex or warm to room
temperature to aid dissolution. Aliquot and store at -20°C.

Solubilization Process:

Material: Start with a purified membrane fraction containing your protein of interest.
Condition: Perform the solubilization at a low temperature (0-4°C) to maintain protein stability

[1].
Mixing: Add the stock detergent solution to the membrane preparation with gentle stirring. The

final detergent concentration should be well above its CMC of 30 mM. A typical range for initial
trials is 1-2% (w/v).

Incubation: Allow the mixture to incubate for 30 minutes to 2 hours with continuous gentle
agitation.

Separation of Solubilized Protein:

Centrifuge the solubilized mixture at a high speed (e.g., 100,000 x g for 30-60 minutes) at 4°C.
Carefully collect the supernatant, which contains the detergent-solubilized membrane proteins.

The pellet contains insoluble lipids and cellular debris.

Downstream Processing:

The supernatant can now be applied to various purification techniques. Due to its non-ionic

nature, n-Heptyl β-D-thioglucoside is compatible with ion exchange chromatography [1].
For functional studies or reconstitution into liposomes, the detergent can be removed via

dilution below CMC, dialysis, or chromatography [1].

Case Study: Use in Protein Crystallography n-Heptyl β-D-thioglucoside has been successfully used in

structural biology. In the X-ray crystallography study of Ferredoxin-NADP(H) Reductase from

Rhodobacter capsulatus (PDB ID: 2BGI), the protein was co-crystallized in the presence of three molecules

of this detergent [4]. This demonstrates its utility in maintaining protein stability and supporting crystal

formation, which is critical for determining high-resolution structures.

Key Advantages for Specific Scenarios
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The decision tree below helps identify the primary scenarios where n-Heptyl β-D-thioglucoside offers a

distinct advantage.

Do you need to solubilize
a membrane protein?

Is β-glycosidase activity
present in your sample?

n-Heptyl β-D-thioglucoside
is HIGHLY RECOMMENDED

 Yes 

Are you working
at low temperatures (e.g., 4°C)?

 No 

n-Heptyl β-D-thioglucoside
is a SUITABLE CHOICE

 Yes 

Consider other detergents
(e.g., n-Octyl β-D-glucoside)

 No 

Click to download full resolution via product page

Superior Enzyme Stability: Its primary advantage is resistance to degradation by β-glycosidase

enzymes, unlike common O-glucosides like n-Octyl β-D-glucoside [1]. This is critical for preserving
detergent concentration and micelle integrity during the solubilization of samples with high enzymatic

activity.
Effective Low-Temperature Solubilization: It remains soluble in aqueous solutions at 4°C, making

it ideal for working with temperature-sensitive proteins [1].
Preservation of Protein Function: As a mild, non-ionic detergent, it effectively solubilizes

membranes without denaturing proteins, helping to maintain biological activity [1] [3].

Finding the Right Detergent

If your initial experiments with n-Heptyl β-D-thioglucoside are not successful, it is standard practice to

screen multiple detergents.
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Commercial Screening Kits: Suppliers like Dojindo offer Detergent Screening Sets, which are

assorted packages of detergents ideal for this purpose [1].
Consider Alternatives: Other non-ionic detergents like n-Octyl β-D-thioglucoside, CHAPS, and

CHAPSO are also widely used and may be worth testing to find the optimal one for your specific
protein [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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